Cas no 400744-17-4 (3-3-(Benzyloxy)phenylaniline)

• Product Name: 3-3-(Benzyloxy)phenylaniline
• CAS No: 400744-17-4
• MF: C₁₉H₁₇NO
• MW: 275.344384908676
• MDL: MFCD04039049
• CID: 1024552
• PubChem ID: 4335558
• Update Time: 2025-04-20

3-3-(Benzyloxy)phenylaniline Chemical and Physical Properties

Names and Identifiers

• 3'-(Benzyloxy)-[1,1'-biphenyl]-3-amine
• 3-(3-phenylmethoxyphenyl)aniline
• AKOS004113633
• 3'-(benzyloxy)[1,1'-biphenyl]-3-amine
• SCHEMBL3787907
• CS-0206805
• DTXSID80402043
• SB81339
• 3-[3-(Benzyloxy)phenyl]aniline
• 3 inverted exclamation marka-(Phenylmethoxy)[1,1 inverted exclamation marka-biphenyl]-3-amine
• 3'-(Phenylmethoxy)[1,1'-biphenyl]-3-amine
• BS-28089
• 3'-benzyloxy[1,1-biphenyl]-3-amine
• 3'-Benzyloxy-biphenyl-3-ylamine
• 400744-17-4
• MFCD04039049
• 3-3-(Benzyloxy)phenylaniline

• MDL： MFCD04039049
• Inchi： 1S/C19H17NO/c20-18-10-4-8-16(12-18)17-9-5-11-19(13-17)21-14-15-6-2-1-3-7-15/h1-13H,14,20H2
• InChI Key： CUUHPDMVOGZNOJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 275.131014166g/mol
• Monoisotopic Mass: 275.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.2Ų

3-3-(Benzyloxy)phenylaniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives